Cas no 1340376-21-7 (3-(Oxan-4-ylmethoxy)azetidine)

• Product Name: 3-(Oxan-4-ylmethoxy)azetidine
• CAS No: 1340376-21-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5741981
• PubChem ID: 62785563
• Update Time: 2025-07-18

3-(Oxan-4-ylmethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(oxan-4-yl)methoxy]azetidine
• A1-01599
• AKOS012079798
• EN300-1146453
• 1340376-21-7
• 3-(Tetrahydro-pyran-4-ylmethoxy)-azetidine
• 3-(oxan-4-ylmethoxy)azetidine
• Azetidine, 3-[(tetrahydro-2H-pyran-4-yl)methoxy]-
• 3-(Oxan-4-ylmethoxy)azetidine

• Inchi： 1S/C9H17NO2/c1-3-11-4-2-8(1)7-12-9-5-10-6-9/h8-10H,1-7H2
• InChI Key： KQUOTGWZHQDYIB-UHFFFAOYSA-N
• SMILES： O(CC1CCOCC1)C1CNC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 260.1±25.0 °C(Predicted)
• pka: 9.70±0.40(Predicted)

Additional information on 3-(Oxan-4-ylmethoxy)azetidine

Introduction to 3-(Oxan-4-ylmethoxy)azetidine (CAS No: 1340376-21-7)

3-(Oxan-4-ylmethoxy)azetidine, identified by its CAS number 1340376-21-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug development and medicinal chemistry. The presence of both azetidine and oxymethoxy functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure consists of a four-membered azetidine ring substituted with an oxan-4-ylmethoxy moiety. This particular arrangement imparts distinct chemical properties that are of interest for medicinal chemists. The azetidine ring is known for its stability and ability to mimic certain biological functionalities, while the oxan-4-ylmethoxy group introduces polarity and hydrophilicity, enhancing solubility and bioavailability in potential drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological properties of azetidine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The introduction of the oxan-4-ylmethoxy group into the azetidine scaffold has further expanded the scope of these derivatives, offering new opportunities for drug design.

One of the most compelling aspects of 3-(Oxan-4-ylmethoxy)azetidine is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel scaffolds that exhibit improved pharmacokinetic profiles and enhanced target binding affinity. For instance, studies have demonstrated its utility in creating inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

The synthesis of 3-(Oxan-4-ylmethoxy)azetidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity. These advancements have not only improved the accessibility of the compound but also paved the way for its application in large-scale pharmaceutical production.

Recent research has highlighted the potential of 3-(Oxan-4-ylmethoxy)azetidine in developing targeted therapies for cancer. Studies have shown that derivatives of this compound can selectively inhibit certain kinases involved in tumor growth and progression. The unique structural features of the molecule allow it to interact with biological targets in a manner that is both specific and potent. This has led to increased interest in exploring its therapeutic potential further through preclinical and clinical trials.

In addition to its applications in oncology, 3-(Oxan-4-ylmethoxy)azetidine has shown promise in addressing neurological disorders. Researchers have investigated its effects on neurotransmitter systems and found that it can modulate certain pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier makes it an attractive candidate for developing treatments that target central nervous system disorders.

The development of new drugs often involves extensive computational modeling and molecular dynamics simulations to predict the behavior of compounds like 3-(Oxan-4-ylmethoxy)azetidine in biological systems. These computational approaches help researchers understand how the molecule interacts with target proteins and enzymes at an atomic level. This information is crucial for optimizing drug design and improving therapeutic efficacy.

The safety profile of 3-(Oxan-4-ylmethoxy)azetidine is another critical aspect that has been thoroughly evaluated through various toxicological studies. Preliminary findings suggest that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, comprehensive safety assessments are still ongoing to ensure its long-term viability as a pharmaceutical agent.

The future prospects of 3-(Oxan-4-ylmethoxy)azetidine are vast, with ongoing research exploring new synthetic routes and therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical use. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.